
Application Notes and Protocols for Conducting
Surveys on Amazon Mechanical Turk (AMT)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: AMTT

Cat. No.: B051145 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Amazon Mechanical Turk (AMT) is a crowdsourcing marketplace that can be leveraged for

rapid and cost-effective data collection for research purposes.[1][2] For researchers in the

scientific and drug development fields, AMT provides access to a large and diverse participant

pool for surveys and online experiments.[1][3] This document provides detailed application

notes and protocols for effectively conducting surveys on AMT, with a focus on ensuring data

quality and methodological rigor.

Data Presentation: Quantitative Survey Metrics
The following tables summarize typical quantitative data associated with conducting surveys on

AMT. These figures can aid in budget planning and setting expectations for survey

performance.
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Metric Description
Typical
Range/Value

Source(s)

Cost per Participant

The amount paid to

each worker for

completing a survey.

$0.50 - $2.50 for short

surveys (5-15

minutes). Can be

higher for longer or

more complex tasks.

[1][3]

AMT Fee

Fee charged by

Amazon on top of the

worker compensation.

20% of the reward

paid to workers for

HITs with 9 or fewer

assignments. 40% for

HITs with 10 or more

assignments.

Amazon MTurk

Total Cost per

Response

The sum of the cost

per participant and the

AMT fee.

Varies based on

reward and number of

assignments.

Calculated

Response Rate

The percentage of

workers who complete

the survey after

accepting the task.

Can be high, often in

the range of 60% to

68% for longitudinal

studies.[4]

[4]

Data Collection Time

The time it takes to

collect a desired

number of responses.

Hundreds of

responses can often

be collected within a

few days.[4]

[4]

Table 1: Cost and Response Rate Benchmarks for AMT Surveys.
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Participant
Characteristic

Comparison to
General Population

Implications for
Research

Source(s)

Age Tend to be younger.

May not be

representative of older

populations.

[3][4]

Education
More likely to have a

college degree.

May over-represent

more educated

individuals.

[4]

Income
Tend to have lower

income.

May not be

representative of

higher-income

populations.

[3][4]

Health Status

May report worse

mental health than

clinic-based samples.

Important

consideration for

health-related

surveys.

[3]

Table 2: Demographic and Health Characteristics of AMT Workers.

Experimental Protocols
This section outlines a detailed methodology for conducting a survey on AMT, adapted from

best practices and published research methodologies.[5]

Study Setup and Design
Define Research Objectives: Clearly articulate the research questions and the specific data

needed to address them.

Institutional Review Board (IRB) Approval: Obtain approval from your institution's IRB. All

research involving human subjects, including surveys on AMT, requires ethical oversight.

Survey Instrument Development:

Design a clear, concise, and engaging survey.
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Use a validated survey platform such as Qualtrics, SurveyMonkey, or Google Forms.[6]

Include an informed consent form at the beginning of the survey.

Incorporate attention checks and data quality screening questions.[5]

Participant Recruitment and Qualification
Create a Requester Account on AMT: Set up an account on the Amazon Mechanical Turk

Requester website.

Create a New Project: Select the "Survey Link" project type.

Define Worker Requirements (Qualifications): Use AMT's built-in qualification criteria to

target your desired population.[6] Common qualifications include:

Location: Restrict to specific countries (e.g., United States).

HIT Approval Rate: Require a high approval rate (e.g., >95%) to select for reliable

workers.[5]

Number of HITs Approved: Set a minimum number of completed tasks (e.g., >100) to

ensure experienced workers.[5]

Custom Qualifications: Create custom qualifications to screen for specific criteria relevant

to your study (e.g., self-reported medical conditions).

Human Intelligence Task (HIT) Configuration
Title and Description: Provide a clear and descriptive title and a brief, accurate description of

your survey.

Keywords: Use relevant keywords to help workers find your HIT.

Reward per Response: Set a fair compensation rate. A common practice is to aim for a rate

that is at or above the federal minimum wage when calculated on an hourly basis.[4]
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Number of Assignments per HIT: Specify the number of unique workers you want to

complete your survey.

Time Allotted per Assignment: Provide ample time for participants to complete the survey

thoughtfully.

HIT Lifetime: Set the duration for which your HIT will be available on the platform.

Auto-approval: Set a reasonable auto-approval time to allow for data quality checks before

payment is released.

Data Collection and Quality Control
Provide a Unique Completion Code: At the end of your survey (hosted on the external

platform), provide workers with a unique, randomly generated code.[5][6]

Collect Worker IDs: Include a question in your survey asking for the worker's unique MTurk

ID. This helps in matching survey responses to AMT data and identifying duplicate entries.[6]

Implement Attention Checks: Embed questions within your survey to ensure participants are

paying attention (e.g., "Please select 'Strongly Agree' for this question").

Use Bot and VPN Detection: Employ tools or services to identify and exclude responses

from automated bots or users masking their location with a VPN.[5]

Review and Approve/Reject Work:

Download the results from AMT, which will include the submitted completion codes.

Compare the submitted codes with the codes generated by your survey platform.

Review the data for failed attention checks, incomplete responses, and other quality

indicators.

Approve the work of participants who provided valid data and reject the work of those who

did not. Provide a clear and professional reason for any rejections.
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Signaling Pathway of Survey Participation
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Caption: A simplified signaling pathway illustrating the cognitive and motivational factors

influencing a worker's decision to participate in an AMT survey.

Experimental Workflow for an AMT Survey
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Caption: A flowchart illustrating the key steps in the workflow of conducting a research survey

using Amazon Mechanical Turk.

Logical Relationships in Data Quality Control
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Caption: A diagram illustrating the logical flow of data quality control checks for survey

responses obtained from Amazon Mechanical Turk.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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